molecular formula C22H31N3O2 B5415227 2-[1-(2,3-dihydro-1H-inden-2-yl)-3-oxo-2-piperazinyl]-N-(1-isobutylcyclopropyl)acetamide

2-[1-(2,3-dihydro-1H-inden-2-yl)-3-oxo-2-piperazinyl]-N-(1-isobutylcyclopropyl)acetamide

Cat. No.: B5415227
M. Wt: 369.5 g/mol
InChI Key: CYAMKBHEQYGNCV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound appears to contain an indene and a piperazine moiety. Indene is a polycyclic hydrocarbon composed of a benzene ring fused with a cyclopentene . Piperazine is a cyclic organic compound that consists of a six-membered ring containing two nitrogen atoms .


Molecular Structure Analysis

The compound’s structure can be deduced from its name. It likely contains an indene ring, which is a fused cyclopentene and benzene ring, and a piperazine ring, which is a six-membered ring with two nitrogen atoms .


Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present. Indenes can undergo electrophilic aromatic substitution reactions, while piperazines can participate in reactions typical of secondary amines .


Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Indenes are typically hydrophobic and aromatic, while piperazines are polar and basic .

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Piperazine derivatives are known to have a wide range of biological activities .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. Proper handling and disposal methods should be followed when working with chemical compounds .

Future Directions

The future research directions would depend on the specific applications of this compound. Given the wide range of biological activities of piperazine derivatives, this compound could potentially be explored for various pharmaceutical applications .

Properties

IUPAC Name

2-[1-(2,3-dihydro-1H-inden-2-yl)-3-oxopiperazin-2-yl]-N-[1-(2-methylpropyl)cyclopropyl]acetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H31N3O2/c1-15(2)14-22(7-8-22)24-20(26)13-19-21(27)23-9-10-25(19)18-11-16-5-3-4-6-17(16)12-18/h3-6,15,18-19H,7-14H2,1-2H3,(H,23,27)(H,24,26)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CYAMKBHEQYGNCV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)CC1(CC1)NC(=O)CC2C(=O)NCCN2C3CC4=CC=CC=C4C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H31N3O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

369.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.